Cas no 1058199-27-1 (2-(4-fluorophenoxy)-N-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propylacetamide)

• Product Name: 2-(4-fluorophenoxy)-N-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propylacetamide
• CAS No: 1058199-27-1
• MF: C₂₁H₂₀FN₃O₃
• MW: 381.400208473206
• CID: 6332481
• PubChem ID: 25882051
• Update Time: 2025-10-30

2-(4-fluorophenoxy)-N-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propylacetamide
• AKOS024500420
• 2-(4-fluorophenoxy)-N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]acetamide
• 2-(4-fluorophenoxy)-N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)acetamide
• F5149-0026
• VU0637369-1
• 1058199-27-1
• 2-(4-fluorophenoxy)-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]acetamide

• Inchi： 1S/C21H20FN3O3/c22-17-7-9-18(10-8-17)28-15-20(26)23-13-4-14-25-21(27)12-11-19(24-25)16-5-2-1-3-6-16/h1-3,5-12H,4,13-15H2,(H,23,26)
• InChI Key： VXGQGNKELVGNME-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NCCCN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O

Computed Properties

• Exact Mass: 381.14886967g/mol
• Monoisotopic Mass: 381.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(4-fluorophenoxy)-N-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propylacetamide

Introduction to Compound with CAS No. 1058199-27-1 and Product Name: 2-(4-fluorophenoxy)-N-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propylacetamide

The compound with the CAS number 1058199-27-1 and the product name 2-(4-fluorophenoxy)-N-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this compound is characterized by a complex arrangement of functional groups, which contribute to its unique chemical and biological properties.

At the core of this compound's molecular architecture is a pyridazine core, which is a heterocyclic aromatic ring system. Pyridazines have been extensively studied for their role in various biological processes and their utility as pharmacophores in drug design. The presence of a 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl moiety in the compound's structure suggests that it may exhibit properties similar to other pyridazine derivatives, which are known for their bioactivity. This moiety is particularly interesting because it combines the stability of the pyridazine ring with the reactivity of the oxo group, making it a versatile scaffold for further chemical modifications.

The 4-fluorophenoxy group attached to the nitrogen atom of the pyridazine ring introduces a fluorine atom, which is a common substituent in pharmaceutical compounds. Fluorine atoms can significantly influence the pharmacokinetic properties of a molecule, including its metabolic stability, solubility, and binding affinity. The fluorine atom in this compound may enhance its bioavailability and binding interactions with biological targets, making it a valuable component in drug development.

The propylacetamide part of the molecule provides an amide linkage that connects the pyridazine core to the rest of the structure. Amides are well-known for their ability to form hydrogen bonds, which can be crucial for the binding of a drug molecule to its target receptor. The propyl group adds an additional layer of complexity to the compound's structure, potentially influencing its solubility and permeability across biological membranes.

Recent research in medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The compound under discussion exemplifies this approach by combining several pharmacophoric elements into a single molecular framework. This design strategy has been shown to enhance the efficacy and selectivity of drug candidates.

One of the most exciting aspects of this compound is its potential application in treating various diseases. The combination of a pyridazine core and fluoro-substituted phenol groups has been observed in several lead compounds that have advanced into clinical trials. These studies suggest that such molecular structures may have therapeutic effects on conditions ranging from inflammation to cancer.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyridazine ring necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the propylacetamide moiety requires careful consideration to maintain the integrity of the overall molecular structure.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising properties as an inhibitor of certain enzymes involved in disease pathways. The fluorine atom and the amide group appear to play critical roles in modulating these interactions. Further investigation is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The development of new drugs is an iterative process that involves extensive testing and refinement. This compound serves as a valuable starting point for further research aimed at identifying more potent and selective drug candidates. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly evaluate thousands of derivatives based on this core structure.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The compound with CAS No. 1058199-27-1 represents a testament to these advancements, showcasing how intricate molecular structures can be engineered to address complex medical challenges.

In conclusion, 2-(4-fluorophenoxy)-N-3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propylacetamide is a multifaceted molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development. As research in this area progresses, we can expect to see more compounds like this one emerge as candidates for treating various diseases.